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Compound of Interest

Compound Name: N~5~-(4-nitrophenyl)glutamine

CAS No.: 10346-30-2

Cat. No.: B7771298

Get Quote

-Glutamyl-p-nitroanilide,

-Glu-pNA, GpNA)

Abstract
This guide details the preparation, solubilization, and quality control of N5-(4-

nitrophenyl)glutamine (CAS 7300-59-6 / 67953-08-6), a chromogenic substrate widely used to

assay

-glutamyl transpeptidase (GGT) activity. Unlike its carboxylated derivative (Glucana),

-Glu-pNA suffers from poor aqueous solubility and instability at neutral pH. This protocol
provides a validated method for preparing a stable stock solution using acidic solubilization,
ensuring minimal autohydrolysis and high experimental reproducibility.

Physicochemical Profile & Challenges
Before preparation, identify the specific form of the compound in your inventory. The solubility

strategy differs significantly between the free base and the hydrochloride salt.
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Property Specification

Systematic Name
(2S)-2-amino-5-(4-nitroanilino)-5-oxopentanoic

acid

Common Abbreviations -Glu-pNA, GpNA, L-GpNA

Molecular Weight Free Base: 267.24 g/mol HCl Salt: 303.70 g/mol

Solubility (Water)
Free Base: Poor (< 1 mg/mL) HCl Salt: ~5

mg/mL (warm)

Solubility (Acid/DMSO) Soluble in dilute HCl or DMSO (> 20 mM)

Stability
Unstable at pH > 7.0 (Autohydrolysis releases

p-nitroaniline)

Detection Product
p-Nitroaniline (pNA)

Absorbance at 405 nm

Critical Mechanism
In GGT assays, the enzyme transfers the

-glutamyl moiety to an acceptor (e.g., glycylglycine), releasing p-nitroaniline (pNA).[1][2]

Substrate (

-Glu-pNA): Colorless to pale yellow (

).

Product (pNA): Yellow (

, measured at 405 nm).

Preparation Protocols
Safety Precaution

Hazard: p-Nitroaniline derivatives are potential carcinogens and skin irritants.
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PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle powder in a fume hood.

Protocol A: Acidic Stock Solution (Recommended)
Best for aqueous enzymatic assays (e.g., IFCC method). The acidic environment prevents

spontaneous hydrolysis.

Target Concentration: 20 mM Final Volume: 10 mL

Calculate Mass:

If using HCl Salt (MW 303.7): Weigh 60.7 mg.

If using Free Base (MW 267.2): Weigh 53.4 mg.

Solvent Preparation: Prepare 10 mL of 0.1 M Hydrochloric Acid (HCl).

Rationale: Protonation of the amine group enhances solubility and stability.

Dissolution:

Add the powder to a 15 mL conical tube.

Add 8 mL of the 0.1 M HCl.

Vortex vigorously for 2-3 minutes.

Note: If particles persist, warm the solution to 37°C in a water bath for 5-10 minutes. Do

not boil.

Final Adjustment:

Adjust volume to 10 mL with 0.1 M HCl.

Filter through a 0.22

m PVDF syringe filter if used for cell culture or sensitive kinetics (optional).

Storage:
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Aliquot into dark/amber microcentrifuge tubes (e.g., 1 mL each).

Store at -20°C. Stable for 1-2 months.

Warning: Do not store at 4°C for prolonged periods; precipitation may occur.

Protocol B: DMSO Stock Solution (High Concentration)
Use only if the assay buffer can tolerate small amounts of organic solvent (typically < 1% final

v/v).

Target Concentration: 100 mM

Weighing:

HCl Salt: 30.4 mg per 1 mL DMSO.

Free Base: 26.7 mg per 1 mL DMSO.

Dissolution:

Add anhydrous DMSO (Dimethyl sulfoxide).

Vortex until completely dissolved (usually rapid).

Storage:

Store at -20°C in aliquots.

Pro-Tip: DMSO stocks are hygroscopic. Ensure caps are tight to prevent water ingress,

which causes hydrolysis.

Quality Control (Self-Validating System)
Before using a stock in an assay, verify its integrity. Degraded stock will appear yellow due to

free pNA.

QC Procedure: Background Absorbance Check
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Dilution: Dilute the stock 1:20 in your Assay Buffer (e.g., Tris-HCl pH 8.0).

Measurement: Measure Absorbance at 405 nm (

).

Criteria:

Pass:

(Indicates intact substrate).

Fail:

(Significant hydrolysis; discard stock).

Molar Extinction Coefficient Verification
To quantify enzyme activity, you must use the correct extinction coefficient (

) for the product, p-nitroaniline.

Condition (p-Nitroaniline) Reference

Standard (pH 7-9)

9.9 mM

cm

(9,900 M

cm

)

[Brainly, 2023]

Alternative

8.8 mM

cm
[Chegg, 2020]

Calculation:

Workflow Visualization
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Figure 1: Step-by-step workflow from raw material solubilization to enzymatic readout. Note the

critical QC check (dashed line) to ensure stock integrity.

Troubleshooting & Optimization
Issue Probable Cause Solution

Stock is Yellow
Autohydrolysis or

Contamination

Discard. Ensure solvent was

acidic (0.1 M HCl). Store at

-20°C.

Precipitation on Thawing Low Solubility of Free Base

Warm to 37°C. If persistent,

add 10% DMSO or switch to

HCl salt form.

Non-Linear Kinetics Substrate Depletion
Ensure final concentration is

saturating (> 4 mM).

High Background Old Stock

Reconstitute fresh. Substrate

half-life at pH 8.0 is < 24

hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. logotech-ise.com [logotech-ise.com]

2. precisionbiomed.in [precisionbiomed.in]
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nitrophenyl)glutamine Stock Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7771298/docs#application-note-preparation-of-n5-4-
nitrophenyl-glutamine-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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